tert-butyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate

• IUPAC Name: tert-butyl 3-(2-ethoxy-2-oxoethyl)indole-1-carboxylate
• InChI: InChI=1S/C17H21NO4/c1-5-21-15(19)10-12-11-18(16(20)22-17(2,3)4)14-9-7-6-8-13(12)14/h6-9,11H,5,10H2,1-4H3
• InChI Key: ABWFGJWIRFPJSB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CN(C2=CC=CC=C21)C(=O)OC(C)(C)C
• Molecular Formula: C17H21NO4
• DSSTOX Substance ID: DTXSID40654849
• Molecular Weight: 303.35 g/mol
• CAS RN: 786647-50-5

Description

Tert-butyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate is a synthetic compound that has gained significant attention in the field of medicinal chemistry. The compound is known for its potential to act as a therapeutic agent against various diseases.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Structural Analysis : tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate, a derivative of N-Boc piperazine, was synthesized and characterized using spectroscopic studies and X-ray diffraction. It demonstrated a linear shape with an extended conformation. Its crystal structure features intermolecular interactions and a two-dimensional architecture. It exhibited moderate antibacterial and antifungal activities (Kulkarni et al., 2016).

Chemical Synthesis Processes

• Spirocyclic Indoline Lactone Synthesis : The base-promoted cyclization of tert-butyl [2-(benzylideneamino)phenyl]acetate and subsequent reactions led to the synthesis of 3-allyl-2-phenyl-2,3-dihydro-1H-indole-3-carboxylic acid, tert-butyl ester, a spirocyclic indoline lactone. This process differed from previous findings where analogous ethyl esters failed to cyclize under similar conditions (Hodges et al., 2004).

Catalysis and Oxidation Processes

• Selective Aerobic Oxidation : tert-butyl 1-hydroxy-2-methyl-6-trifluoromethyl-1H-indole-3-carboxylate, in the presence of copper(I) chloride, catalyzed the selective aerobic oxidation of allylic and benzylic alcohols. This process efficiently converted a range of primary and secondary alcohols into corresponding α,β-unsaturated carbonyl compounds (Shen et al., 2012).

Synthesis of Indole Derivatives

• Synthesis of Oxygen-Bearing Indoles : Indoles with oxygen-bearing substituents at the benzene moiety were synthesized using tert-butyl methoxy(or (triisopropylsilyl)oxy)-2-((trimethylsilyl)ethynyl)phenyl)carbamates and potassium tert-butoxide. This method demonstrated an effective approach to synthesize indoles with various substituents (Kondo et al., 1997).

Molecular Structure Analysis

• Crystal Structure Analysis : The molecular structure of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate was determined, revealing typical bond lengths and angles for a piperazine-carboxylate. This provided insights into the molecular arrangement of such compounds (Mamat et al., 2012).

Antibacterial and Antifungal Activity

• Antibacterial and Antifungal Properties : The synthesized tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate showed moderate activity against several microorganisms, highlighting its potential in antibacterial and antifungal applications (Kulkarni et al., 2016).